4-Bromo-3-chloro-6-methoxyquinoline
Cat. No. B1344212
M. Wt: 272.52 g/mol
InChI Key: UXSHMFZAQNCVGK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07691850B2
Procedure details
3-Chloro-6-methoxy-quinolin-4-ol from above in dry DMF (80 mL) was cooled in ice and phosphorus tribromide (15.6 mL) added drop-wise, and the mixture was stirred, with ice-cooling for 30 minutes then allowed to warm to room temperature and stirred for a further 3.5 hours. It was cooled in ice and sodium carbonate solution was added and the solid was collected, washed well with water, and dried in vacuo, to afford a pale yellow solid (13.2 g). MS (ES) m/z 272/274/276 (M+H)+.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[N:4][C:5]2[C:10]([C:11]=1O)=[CH:9][C:8]([O:13][CH3:14])=[CH:7][CH:6]=2.P(Br)(Br)[Br:16].C(=O)([O-])[O-].[Na+].[Na+]>CN(C=O)C>[Br:16][C:11]1[C:10]2[C:5](=[CH:6][CH:7]=[C:8]([O:13][CH3:14])[CH:9]=2)[N:4]=[CH:3][C:2]=1[Cl:1] |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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ClC=1C=NC2=CC=C(C=C2C1O)OC
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Name
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Quantity
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80 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Two
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Name
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Quantity
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15.6 mL
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Type
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reactant
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Smiles
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P(Br)(Br)Br
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[Na+].[Na+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred, with ice-
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooling for 30 minutes
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Duration
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30 min
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STIRRING
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Type
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STIRRING
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Details
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stirred for a further 3.5 hours
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Duration
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3.5 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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It was cooled in ice
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CUSTOM
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Type
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CUSTOM
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Details
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the solid was collected
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WASH
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Type
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WASH
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Details
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washed well with water
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CUSTOM
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Type
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CUSTOM
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Details
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dried in vacuo
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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BrC1=C(C=NC2=CC=C(C=C12)OC)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 13.2 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
